![molecular formula C20H23NO4 B5591219 6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-2(1H)-quinolinone](/img/structure/B5591219.png)
6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-2(1H)-quinolinone
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Description
6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-2(1H)-quinolinone is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.16270821 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
A study highlighted the synthesis of novel Schiff bases derived from 2-phenyl-3-amino-4(1H)-quinolinone, exploring their fluorescent properties and in vitro cytotoxicity against certain cancer cell lines. This research demonstrates the compound's potential in fluorescent tagging and medical applications due to its strong fluorescence intensity in both solid and solution phases (Trávníček, Buchtík, & Němec, 2014).
Another study focused on the synthesis of 6-hydroxy-3,4-dihydro-2(1H)-quinolinone through a one-pot reaction facilitated by an ionic liquid catalyst. This research underscores the efficiency and environmental friendliness of using ionic liquids in the synthesis of quinolinone derivatives (Yuan Jia-chen, 2014).
Biological Activities
Research on marine-derived fungus Penicillium janczewskii yielded diastereomeric quinolinones with moderate specificity against certain cancer cell lines, indicating the potential of quinolinone derivatives in cancer therapy (Jian He et al., 2005).
A novel isoquinolone alkaloid from an endophytic fungus in Nerium indicum showed strong antifungal and some antibacterial activities. This finding suggests the role of quinolinone derivatives in developing new antimicrobial agents (Yang-min Ma et al., 2017).
Properties
IUPAC Name |
6,7-diethoxy-4-(4-methoxyphenyl)-3,4-dihydro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4/c1-4-24-18-10-16-15(13-6-8-14(23-3)9-7-13)11-20(22)21-17(16)12-19(18)25-5-2/h6-10,12,15H,4-5,11H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLQCGOZZRIBLNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2C(=C1)C(CC(=O)N2)C3=CC=C(C=C3)OC)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.